Cas no 2640974-81-6 (4-[1-(6-Ethyl-5-fluoropyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine)

• Product Name: 4-[1-(6-Ethyl-5-fluoropyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine
• CAS No: 2640974-81-6
• MF: C₁₆H₂₃FN₄OS
• MW: 338.443425416946
• CID: 5319283
• PubChem ID: 155800078
• Update Time: 2025-06-07

4-[1-(6-Ethyl-5-fluoropyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-[1-(6-ethyl-5-fluoropyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine
• F6753-3297
• AKOS040724541
• 2640974-81-6
• 4-[1-(6-Ethyl-5-fluoropyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine

• Inchi： 1S/C16H23FN4OS/c1-2-13-14(17)15(19-11-18-13)21-5-3-4-12(10-21)16(22)20-6-8-23-9-7-20/h11-12H,2-10H2,1H3
• InChI Key： XIFDHVXQMXQNIH-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(C1CN(C2C(=C(CC)N=CN=2)F)CCC1)=O

Computed Properties

• Exact Mass: 338.15766071g/mol
• Monoisotopic Mass: 338.15766071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.6Ų

Additional information on 4-[1-(6-Ethyl-5-fluoropyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine

Introduction to Compound with CAS No. 2640974-81-6 and Product Name: 4-[1-(6-Ethyl-5-fluoropyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine

Chemical entities with unique structural and functional properties continue to be of significant interest in the pharmaceutical and biotechnology sectors. One such compound, identified by the CAS number 2640974-81-6, has garnered attention due to its potential applications in medicinal chemistry. The product name, 4-[1-(6-Ethyl-5-fluoropyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine, provides a detailed insight into its molecular architecture, which is likely to contribute to its pharmacological activity. This introduction aims to explore the compound's structure, synthesis, and recent advancements in its application within the pharmaceutical industry.

The molecular framework of this compound consists of several key structural motifs that are commonly associated with bioactive molecules. The presence of a thiomorpholine ring suggests potential interactions with biological targets, while the piperidine moiety enhances solubility and metabolic stability. The 6-Ethyl-5-fluoropyrimidin-4-yl substituent introduces fluorine, a atom that is frequently employed in drug design to modulate bioavailability and binding affinity. These structural elements collectively contribute to the compound's pharmacokinetic profile, making it a promising candidate for further investigation.

Recent studies in medicinal chemistry have highlighted the importance of fluorinated pyrimidines in the development of novel therapeutics. The fluorine atom in the 6-Ethyl-5-fluoropyrimidin-4-yl group can influence electronic properties, thereby affecting receptor binding and metabolic pathways. This has been observed in various drug candidates where fluorine substitution leads to improved efficacy and reduced toxicity. The compound with CAS no. 2640974-81-6 aligns with this trend, as its design incorporates fluorine for potential therapeutic benefits.

The synthesis of 4-[1-(6-Ethyl-5-fluoropyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the piperidine-thiomorpholine core, followed by the introduction of the fluoropyrimidine substituent. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to achieve high yields and purity. These methods are critical in ensuring that the final product meets pharmaceutical standards for safety and efficacy.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays suggest that it exhibits inhibitory activity against certain enzymes and receptors relevant to therapeutic targets. The thiomorpholine moiety appears to play a crucial role in modulating binding interactions, while the piperidine group contributes to overall stability. Further research is needed to fully characterize its mechanism of action and potential side effects.

The integration of computational modeling has accelerated the drug discovery process, allowing researchers to predict binding affinities and metabolic pathways before experimental validation. Molecular docking studies have been performed using this compound, providing insights into its interaction with biological targets. The results suggest that it may bind effectively to proteins involved in disease pathways, making it a valuable tool for developing new treatments.

Future directions for research on 4-[1-(6-Ethyl-5-fluoropyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine include exploring its potential in preclinical models and clinical trials. By evaluating its efficacy and safety in vivo, researchers can determine its suitability for therapeutic use. Additionally, modifications to its structure may be investigated to enhance its pharmacological properties further. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating this compound from laboratory research to clinical application.

The significance of fluorinated heterocycles in modern drug design cannot be overstated. The unique electronic properties of fluorine allow for fine-tuning of drug-like characteristics, including solubility, permeability, and metabolic stability. The compound with CAS no. 2640974-81-6 exemplifies how strategic incorporation of fluorine can lead to innovative therapeutic agents. As research continues, new applications for this class of compounds are likely to emerge, offering hope for treating a wide range of diseases.

In conclusion, 4-[1-(6-Ethyl-5-fluoropyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine represents a promising chemical entity with potential applications in pharmaceuticals. Its unique structural features, including the thiomorpholine, piperidine, and fluoropyrimidine moieties, make it an attractive candidate for further study. Advances in synthetic chemistry and computational modeling have facilitated rapid progress in understanding its properties and mechanisms of action. With continued research efforts, this compound may contribute significantly to the development of novel therapeutics.